Cas no 2171582-80-0 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-oxopiperazin-2-yl}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-oxopiperazin-2-yl}acetic acid
• CAS No: 2171582-80-0
• MF: C₂₄H₂₅N₃O₆
• MW: 451.471806287766
• CID: 6223387
• PubChem ID: 165547868
• Update Time: 2025-06-12

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-oxopiperazin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-oxopiperazin-2-yl}acetic acid
• EN300-1489382
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-3-oxopiperazin-2-yl}acetic acid
• 2171582-80-0

• Inchi： 1S/C24H25N3O6/c28-21(27-12-11-25-23(31)20(27)13-22(29)30)9-10-26-24(32)33-14-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19-20H,9-14H2,(H,25,31)(H,26,32)(H,29,30)
• InChI Key： AJKQGLWYQSQPLM-UHFFFAOYSA-N
• SMILES： O(C(NCCC(N1CCNC(C1CC(=O)O)=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 451.17433553g/mol
• Monoisotopic Mass: 451.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 125Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-oxopiperazin-2-yl}acetic acid

Comprehensive Analysis of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-oxopiperazin-2-yl}acetic acid (CAS No. 2171582-80-0)

The compound 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-oxopiperazin-2-yl}acetic acid (CAS No. 2171582-80-0) is a specialized Fmoc-protected peptide derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring an Fmoc group (9H-fluoren-9-ylmethoxycarbonyl) and a piperazine core, makes it a valuable intermediate for constructing complex bioactive molecules. Researchers are increasingly focusing on this compound due to its role in drug discovery, particularly in the development of targeted therapies and bioconjugation strategies.

In recent years, the demand for high-purity peptide intermediates like 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-oxopiperazin-2-yl}acetic acid has surged, driven by advancements in cancer immunotherapy and precision medicine. The compound’s Fmoc-protected amino acid moiety ensures stability during solid-phase peptide synthesis (SPPS), a technique pivotal for producing therapeutic peptides. Its compatibility with automated synthesizers further enhances its appeal in high-throughput drug development pipelines.

From a structural perspective, the piperazin-2-yl acetic acid segment contributes to the molecule’s conformational flexibility, enabling interactions with diverse biological targets. This property is critical for designing enzyme inhibitors and receptor modulators, topics frequently searched in AI-driven drug design platforms. The compound’s CAS No. 2171582-80-0 is often referenced in patent literature and academic journals, underscoring its relevance in intellectual property and R&D sectors.

Another trending application of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-oxopiperazin-2-yl}acetic acid lies in proteomics and chemical biology. Scientists leverage its reactive carboxyl group for site-specific labeling of proteins, a technique gaining traction in diagnostic imaging and biomarker discovery. Queries like “Fmoc peptide linker” or “piperazine-based drug design” reflect growing interest in such applications, aligning with the compound’s versatility.

Quality control of CAS No. 2171582-80-0 is paramount, given its role in GMP-compliant manufacturing. Analytical techniques like HPLC and mass spectrometry are employed to verify its purity, a topic frequently discussed in pharmaceutical forums. Additionally, the compound’s solubility in polar aprotic solvents (e.g., DMF or DMSO) is often explored in formulation studies, addressing common user questions about peptide handling.

In summary, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-oxopiperazin-2-yl}acetic acid exemplifies the intersection of organic chemistry and biomedical innovation. Its multifaceted applications—from peptide therapeutics to molecular probes—position it as a cornerstone in modern life sciences. As research trends shift toward personalized medicine, this compound’s significance is poised to expand, making it a focal point for both industry professionals and academic researchers.